Cas no 34550-49-7 (7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine)

7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine is a heterocyclic compound featuring a fused triazole and pyridine ring system with a chloro substituent at the 7-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the triazole moiety offers versatility in click chemistry and metal-catalyzed cross-coupling reactions. Its rigid bicyclic framework contributes to stability, facilitating precise functionalization for targeted applications. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to modulate electronic and steric properties. High purity grades are available for research and industrial use.
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine structure
34550-49-7 structure
Product Name:7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine
CAS No:34550-49-7
MF:C5H3ClN4
MW:154.557118654251
MDL:MFCD18258954
CID:320019
PubChem ID:6413748
Update Time:2025-06-08

7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-3H-1,2,3-Triazolo[4,5-b]pyridine
    • 7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine
    • 3H-1,2,3-Triazolo[4,5-b]pyridine,7-chloro-
    • 7-chloro-2H-triazolo[4,5-b]pyridine
    • 7-chloro-1H-[1,2,3]triazolo[4,5-b]pyridine
    • 7-Chloro-1H-o-triazolo<4,5-b>pyridin
    • 7-Chlor-vic-triazolo<4,5-b>pyridin
    • 7-chlorotriazolopyridine
    • 4171AB
    • NSC145921
    • AK100481
    • ST24024504
    • AKOS016002357
    • NSC-145921
    • DTXSID60423438
    • C74774
    • SCHEMBL18614442
    • 34550-49-7
    • MFCD18258954
    • SY114473
    • SCHEMBL16586709
    • EN300-3193614
    • DS-3537
    • A874943
    • CS-W022536
    • DB-156599
    • 7-CHLORO-2H-[1,2,3]TRIAZOLO[4,5-B]PYRIDINE
    • MDL： MFCD18258954
    • Inchi： 1S/C5H3ClN4/c6-3-1-2-7-5-4(3)8-10-9-5/h1-2H,(H,7,8,9,10)
    • InChI Key： TUZJXUVABAFXDG-UHFFFAOYSA-N
    • SMILES： ClC1=CC=NC2C1=NNN=2

Computed Properties

  • Exact Mass: 154.00500
  • Monoisotopic Mass: 154.004624
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 54.5

Experimental Properties

  • Density: 1.84
  • Boiling Point: 226.2°C at 760 mmHg
  • Flash Point: 90.6°C
  • Refractive Index: 1.843
  • PSA: 54.46000
  • LogP: 1.00630

7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ER540-50mg
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine
 34550-49-7 97%
50mg
 383.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ER540-200mg
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine
 34550-49-7 97%
200mg
 961.0CNY 2021-08-04
Fluorochem
220918-1g
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine
 34550-49-7 95%
1g
 ￡415.00 2022-03-01
Fluorochem
220918-5g
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine
 34550-49-7 95%
5g
 ￡1184.00 2022-03-01
abcr
AB440443-5 g
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine; .
 34550-49-7
5g
 €959.50 2023-04-22
abcr
AB440443-100 mg
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine; .
 34550-49-7
100MG
 €238.80 2022-06-10
abcr
AB440443-250 mg
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine; .
 34550-49-7
250mg
 €302.40 2023-04-22
abcr
AB440443-1 g
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine; .
 34550-49-7
1g
 €351.60 2023-04-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C896623-5g
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine
 34550-49-7 97%
5g
 8,208.00 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ER540-1g
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine
 34550-49-7 97%
1g
 2736.0CNY 2021-08-03

7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine Related Literature

34550-49-7 (7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine) Related Products

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.